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Compound of Interest

Compound Name: MRS2279

Cat. No.: B15571210

Essential Safety and Handling Guide for
MRS2279

This document provides immediate safety, operational, and disposal guidance for laboratory
personnel handling MRS2279, a selective P2Y1 receptor antagonist. The information is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and build trust in laboratory safety practices.

l. Product Information and Quantitative Data

MRS2279 is a selective and high-affinity competitive antagonist for the P2Y1 receptor.[1][2] It is
intended for laboratory research use only.[1][3] While one supplier ships it as a non-hazardous

chemical, a full hazard assessment has not been provided, and therefore, it should be handled

with care, following standard laboratory safety procedures for bioactive small molecules.

Table 1: Chemical and Physical Properties of MRS2279
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Property Value Source

(1R,2S)-4-[2-Chloro-6-
(methylamino)-9H-purin-9-
yl]-2-

Chemical Name (phosphonooxy)bicyclo[3.1.0]h  [1]
exane-1-methanol dihydrogen

phosphate ester diammonium

salt
Molecular Formula C13H18CIN508P2.2NH3 [1][3]
Molecular Weight 503.78 g/mol [11[3]
CAS Number 2387505-47-5 [11[3]
Appearance Solid powder [4]
Purity >98% (HPLC) [11[3]

N Soluble to 100 mM in water;
Solubility ) [31[4]
Soluble in DMSO

Storage Store at -20°C [1][3]

Table 2: Pharmacological Data for MRS2279

Parameter Value Species Assay Source

P2Y1 Receptor

Ki 25nM - o [1][2]
Binding
P2Y1 Receptor

IC50 51.6 nM - ) [1][2]
Antagonism
ADP-induced

pKB 8.05 Human platelet [1][2]
aggregation

Il. Operational Plan: Safe Handling Protocol
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This section provides a step-by-step guide for the safe handling of MRS2279 from receipt to
preparation of solutions.

. Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product name and CAS number on the label match the order.

Store the container in a designated, well-ventilated, and secure location at -20°C as
recommended.[1][3]

Keep the container tightly sealed.
. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling MRS2279. This creates a barrier between you
and the chemical.[5]

Lab Coat: A clean, buttoned lab coat that covers the arms should be worn.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[6] Inspect gloves for any
tears or holes before use. Change gloves immediately if they become contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required to
protect from splashes and aerosols.[6]

Respiratory Protection: For handling small quantities of the powder, a standard fume hood
should provide adequate ventilation. If weighing larger quantities outside of a fume hood or if
there is a risk of generating dust, a respirator (e.g., N95) may be necessary.[7]

. Weighing and Solution Preparation:

Conduct all weighing and solution preparation in a certified chemical fume hood to minimize
inhalation exposure.

Before handling, ensure the work area is clean and uncluttered.
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Use a dedicated spatula and weighing paper for MRS2279.
Handle the powder gently to avoid creating dust.

For preparing stock solutions, slowly add the solvent (e.g., water or DMSO) to the vial
containing the pre-weighed compound.

Ensure the container is securely capped before vortexing or sonicating to dissolve the
compound.

Clearly label all solutions with the chemical name, concentration, solvent, date of
preparation, and your initials.

. Spills and Decontamination:
In case of a small spill, alert others in the vicinity.
Wearing your PPE, gently cover the spill with an absorbent material.

Clean the area with an appropriate solvent (e.g., water for aqueous solutions) and then
decontaminate with a suitable laboratory cleaner.

Collect all contaminated materials in a sealed bag for proper disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

lll. Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
. Waste Identification and Segregation:

Although MRS2279 may be shipped as non-hazardous, it is prudent to treat all research
chemicals as potentially hazardous unless a formal hazard assessment has been conducted.

Segregate MRS2279 waste from other waste streams. Do not mix it with non-hazardous
waste.[2]
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2. Solid Waste Disposal:

» Contaminated solid waste, including empty vials, weighing paper, used gloves, and
absorbent materials from spills, should be collected in a clearly labeled, sealed plastic bag or
container.

» Dispose of this container through your institution's chemical waste management program.
3. Liquid Waste Disposal:

e Unused or waste solutions of MRS2279 should be collected in a designated, sealed, and
properly labeled waste container.

e The label should clearly state "Aqueous Waste with MRS2279" or "DMSO Waste with
MRS2279" and include the approximate concentration.

e Do not pour MRS2279 solutions down the drain unless specifically permitted by your
institution's environmental health and safety (EHS) office.[1][3]

o Follow your institution's guidelines for the disposal of chemical liquid waste.

IV. Experimental Protocols

MRS2279 is a potent inhibitor of ADP-induced platelet aggregation.[1][2] The following is a
generalized protocol for an in vitro platelet aggregation assay, a key experiment for
characterizing P2Y1 antagonists.

Protocol: ADP-Induced Platelet Aggregation Assay

Objective: To measure the inhibitory effect of MRS2279 on platelet aggregation induced by
ADP.

Materials:
¢ Freshly drawn human venous blood (in sodium citrate)

« MRS2279
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Adenosine diphosphate (ADP)

Phosphate-buffered saline (PBS)

Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

Platelet aggregometer
Procedure:
o Preparation of Platelet-Rich and Platelet-Poor Plasma:

o Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature
to obtain PRP.

o Transfer the PRP to a new tube.

o Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes to obtain
PPP. The PPP will be used to set the 100% aggregation baseline.

Assay Setup:
o Adjust the platelet count in the PRP with PPP if necessary.

o Place a small volume of PRP in a cuvette with a stir bar and allow it to equilibrate at 37°C
in the aggregometer.

Inhibition with MRS2279:

o Add different concentrations of MRS2279 (or vehicle control) to the PRP and incubate for
a specified time (e.g., 2-5 minutes).

Induction of Aggregation:

o Add a specific concentration of ADP to the cuvette to induce platelet aggregation.

Data Acquisition:
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o Record the change in light transmission for 5-10 minutes. As platelets aggregate, the
turbidity of the solution decreases, and light transmission increases.

e Analysis:

o Calculate the percentage of aggregation inhibition for each concentration of MRS2279
compared to the vehicle control.

o Determine the IC50 value of MRS2279 from the concentration-response curve.

V. Mandatory Visualizations

The following diagrams illustrate the P2Y1 signaling pathway and a general workflow for
handling MRS2279.

( or ] Activates Plasma Membrane
Activates L~ \_Activates
Inhibi

Click to download full resolution via product page

Caption: P2Y1 Receptor Signaling Pathway and Point of Inhibition by MRS2279.
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Caption: Step-by-step workflow for the safe handling and disposal of MRS2279.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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